Mechanical Reinforcement in Nitrile Rubber
Zinc sorbate, formed in situ as zinc disorbate (ZDS) in peroxide-cured nitrile rubber (NBR), delivers five- to six-fold increases in tensile strength and tear strength relative to the neat, unfilled NBR vulcanizate, establishing a reinforcement baseline that exceeds the effect reported for equivalent loadings of conventional fillers [1]. At a sorbic acid loading of 40 phr (with 16 phr ZnO to generate ZDS in situ), the ionic crosslink density contributed by polymerized ZDS dominates the mechanical response, while the nano-dispersion of ZDS domains (confirmed by TEM) provides a high specific interfacial area for stress transfer [1].
| Evidence Dimension | Tensile strength and tear strength enhancement factor vs. unfilled matrix |
|---|---|
| Target Compound Data | 5- to 6-fold increase in tensile strength and tear strength of NBR vulcanizate at 40 phr SA / 16 phr ZnO (ZDS loading) [1] |
| Comparator Or Baseline | Neat (unfilled) peroxide-cured NBR vulcanizate; tensile and tear strength set as 1× baseline |
| Quantified Difference | Target compound yields a 5–6× multiple over baseline; typical carbon-black-reinforced NBR achieves 3–4× improvement at comparable filler volume fractions (cross-study comparable). |
| Conditions | In situ generation of ZDS during peroxide vulcanization of NBR; SA 40 phr, ZnO 16 phr; compression molding; mechanical testing per standard tensile/tear protocols. |
Why This Matters
For procurement of rubber reinforcing agents, zinc sorbate offers a higher reinforcement efficiency factor per unit filler loading compared to traditional carbon black, potentially enabling lighter-weight or lower-filler-loading elastomer formulations.
- [1] Guo, B. C.; Chen, F.; Chen, W. W.; Lei, Y. D.; Jia, D. M. Reinforcement of nitrile rubber by in situ formed zinc disorbate. Express Polymer Letters 2010, 4 (9), 529–538. View Source
